Cas no 2172466-40-7 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid)
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid
- EN300-1550872
- 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid
- 2172466-40-7
-
- Inchi: 1S/C25H24N2O6/c28-23(27-12-13-32-17(15-27)14-24(29)30)10-5-11-26-25(31)33-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22H,11-16H2,(H,26,31)(H,29,30)
- InChI Key: GCPVALUZXGZYQQ-UHFFFAOYSA-N
- SMILES: O1CCN(C(C#CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC(=O)O
Computed Properties
- Exact Mass: 448.16343649g/mol
- Monoisotopic Mass: 448.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 779
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 105Ų
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550872-0.05g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1550872-0.1g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1550872-0.25g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1550872-0.5g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1550872-1.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1550872-2.5g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1550872-5.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1550872-10.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1550872-50mg |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1550872-100mg |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]morpholin-2-yl}acetic acid |
2172466-40-7 | 100mg |
$2963.0 | 2023-09-25 |
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid
Research Brief on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid (CAS: 2172466-40-7)
In recent years, the compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid (CAS: 2172466-40-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents and chemical probes. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the morpholine-acetic acid moiety makes it a versatile intermediate in peptide synthesis and medicinal chemistry.
Recent studies have focused on the synthesis and optimization of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid, with an emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also investigated its reactivity and stability under various conditions, which are critical for its application in complex chemical reactions.
One of the key findings from recent research is the compound's potential as a building block for the synthesis of peptide-based therapeutics. Its ability to act as a linker or spacer in peptide chains has been demonstrated in several studies, highlighting its utility in the design of targeted drug delivery systems. Additionally, the Fmoc group's role in protecting amino functionalities during solid-phase peptide synthesis (SPPS) has been reaffirmed, further solidifying the compound's importance in this field.
Another area of interest is the exploration of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid in the development of enzyme inhibitors. Preliminary studies suggest that the morpholine-acetic acid moiety may interact with specific enzyme active sites, making it a promising candidate for the design of inhibitors targeting diseases such as cancer and infectious diseases. However, further in vitro and in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and pharmacodynamic properties.
In conclusion, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid (CAS: 2172466-40-7) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatility make it a promising candidate for various applications, from peptide synthesis to drug discovery. Ongoing research aims to further elucidate its potential and optimize its use in therapeutic development. As the field advances, this compound is likely to play an increasingly important role in the design of next-generation pharmaceuticals.
2172466-40-7 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylmorpholin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)